Cas no 1361741-33-4 (6-(3,4-Dichlorophenyl)-2-fluoropyridine-3-methanol)

• Product Name: 6-(3,4-Dichlorophenyl)-2-fluoropyridine-3-methanol
• CAS No: 1361741-33-4
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4799932
• Update Time: 2025-05-19

6-(3,4-Dichlorophenyl)-2-fluoropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-Dichlorophenyl)-2-fluoropyridine-3-methanol

• Inchi： 1S/C12H8Cl2FNO/c13-9-3-1-7(5-10(9)14)11-4-2-8(6-17)12(15)16-11/h1-5,17H,6H2
• InChI Key： MZCLNPGATONXFN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(CO)=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 3.3
• Topological Polar Surface Area: 33.1

Additional information on 6-(3,4-Dichlorophenyl)-2-fluoropyridine-3-methanol

Comprehensive Overview of 6-(3,4-Dichlorophenyl)-2-fluoropyridine-3-methanol (CAS No. 1361741-33-4)

6-(3,4-Dichlorophenyl)-2-fluoropyridine-3-methanol (CAS No. 1361741-33-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both dichlorophenyl and fluoropyridine moieties enhances its potential as a building block for bioactive molecules, making it a subject of interest for researchers exploring novel therapeutic agents.

The structural uniqueness of 6-(3,4-Dichlorophenyl)-2-fluoropyridine-3-methanol lies in its combination of halogenated aromatic rings and a hydroxymethyl group. This configuration allows for diverse chemical modifications, enabling its use in the synthesis of small-molecule inhibitors and ligands for biological targets. Recent studies highlight its relevance in the development of kinase inhibitors, a hot topic in oncology research, where precision-targeted therapies are in high demand. The compound's fluoropyridine core is particularly valuable due to its metabolic stability and ability to modulate electronic properties in drug design.

In the context of agrochemical innovation, 6-(3,4-Dichlorophenyl)-2-fluoropyridine-3-methanol has been explored as a precursor for crop protection agents. Its halogenated structure contributes to pesticidal activity, aligning with the growing demand for environmentally sustainable solutions. Researchers are investigating its potential to replace older, less selective compounds, addressing global concerns about pesticide resistance and ecological impact—a trending topic in agricultural science.

From a synthetic chemistry perspective, the compound's CAS No. 1361741-33-4 serves as a critical identifier for procurement and regulatory compliance. Its purity and stability are paramount for reproducible results, especially in high-throughput screening (HTS) workflows. Laboratories focusing on fragment-based drug discovery (FBDD) often prioritize such well-characterized intermediates to accelerate lead optimization. The inclusion of fluorine atoms in its structure also aligns with the "fluorine boom" in medicinal chemistry, where fluorinated compounds dominate recent FDA-approved drugs.

Environmental and safety profiles of 6-(3,4-Dichlorophenyl)-2-fluoropyridine-3-methanol are frequently queried in scientific databases. While not classified as hazardous under standard guidelines, proper handling protocols are recommended due to its halogenated aromatic nature. This precautionary approach resonates with the broader industry shift toward green chemistry principles, another highly searched topic among synthetic chemists and sustainability advocates.

The commercial availability of CAS No. 1361741-33-4 through specialty chemical suppliers has facilitated its adoption in academic and industrial settings. Pricing trends and bulk synthesis methods are common search queries, reflecting the compound's growing utilization. Its application in photoaffinity labeling studies—a technique gaining traction in proteomics—further underscores its interdisciplinary relevance.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are essential for verifying its structural integrity, a critical step given the compound's role in structure-activity relationship (SAR) studies. The rise of AI-assisted molecular design has also increased interest in such well-annotated compounds for training predictive algorithms.

In summary, 6-(3,4-Dichlorophenyl)-2-fluoropyridine-3-methanol represents a multifaceted tool for modern chemical research. Its applications span from drug discovery to agrochemical development, with each domain benefiting from its unique structural features. As scientific inquiries continue to explore halogen-bonding interactions and fluorine effects in molecular design, this compound is poised to remain a valuable asset in innovation pipelines worldwide.